Cas no 2228280-14-4 (2-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)butanedioic acid)

• Product Name: 2-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)butanedioic acid
• CAS No: 2228280-14-4
• MF: C₁₅H₁₈FNO₆
• MW: 327.304928302765
• CID: 6141651
• PubChem ID: 165689487
• Update Time: 2025-05-26

2-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)butanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)butanedioic acid
• 2-(4-{[(tert-butoxy)carbonyl]amino}-2-fluorophenyl)butanedioic acid
• 2228280-14-4
• EN300-1901445

• Inchi： 1S/C15H18FNO6/c1-15(2,3)23-14(22)17-8-4-5-9(11(16)6-8)10(13(20)21)7-12(18)19/h4-6,10H,7H2,1-3H3,(H,17,22)(H,18,19)(H,20,21)
• InChI Key： BZZRVHWCDSKWBB-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(C(=O)O)CC(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 327.11181546g/mol
• Monoisotopic Mass: 327.11181546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 113Ų

Additional information on 2-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)butanedioic acid

Comprehensive Overview of 2-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)butanedioic acid (CAS No. 2228280-14-4)

2-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)butanedioic acid (CAS No. 2228280-14-4) is a fluorinated organic compound with significant applications in pharmaceutical and chemical research. This compound, often referred to by its systematic name, features a tert-butoxycarbonyl (Boc) protected amino group and a fluorophenyl moiety, making it a versatile intermediate in drug discovery. The presence of the fluorine atom enhances its metabolic stability and bioavailability, which are critical factors in modern medicinal chemistry.

In recent years, the demand for fluorinated compounds has surged due to their unique properties, such as improved lipophilicity and resistance to oxidative degradation. Researchers and pharmaceutical companies are increasingly focusing on Boc-protected intermediates like 2-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)butanedioic acid for synthesizing targeted therapies. This compound is particularly relevant in the development of small-molecule inhibitors and protease inhibitors, which are pivotal in treating diseases like cancer and viral infections.

The synthesis of 2-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)butanedioic acid involves multi-step organic reactions, including amidation, fluorination, and carboxylation. Its CAS No. 2228280-14-4 serves as a unique identifier in chemical databases, ensuring accurate referencing in patents and scientific literature. The compound's butanedioic acid (succinic acid) backbone further contributes to its utility in designing biodegradable polymers and chelating agents, aligning with the growing emphasis on sustainable chemistry.

One of the most searched questions in the field is: "What are the applications of Boc-protected fluorophenyl compounds?" This reflects the compound's relevance in peptide synthesis and covalent drug design. Additionally, the fluorophenyl group is a hotspot in AI-driven drug discovery, where computational models predict its interactions with biological targets. The compound's carboxylic acid functionality also makes it a candidate for metal-organic frameworks (MOFs), a trending topic in materials science.

From an SEO perspective, keywords like "Boc-protected amino acids", "fluorinated phenyl derivatives", and "succinic acid analogs" are highly relevant. These terms align with user queries about green chemistry and drug delivery systems. The compound's structural features also cater to searches on "building blocks for anticancer drugs" and "high-value chemical intermediates", underscoring its commercial and scientific importance.

In conclusion, 2-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)butanedioic acid (CAS No. 2228280-14-4) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and sustainable chemistry. Its unique combination of Boc protection, fluorine substitution, and dicarboxylic acid structure positions it as a valuable asset in research and industrial settings. As the scientific community continues to explore fluorine chemistry and peptide-based therapeutics, this compound will likely remain a focal point of innovation.